Mycobactin S
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Overview
Description
Mycobactin S is made from metabolic products of the acid- resistant form of Mycobacterium phlei, a tuberculosis bacillus derived originally from the cold-blooded sea turtle. Importantly, it is not based on cell wall fragments or killed bacteria. Non-pathogenic to humans, this medication modulates the immune response and is highly effective against all types of tuberculosis including lung, skeletal, bone, skin and other tissues.
Scientific Research Applications
Mycobactin S as an Antimycobacterial Agent
This compound, part of the mycobactin family of iron sequestering agents (siderophores), is biosynthesized by mycobacteria such as Mycobacterium tuberculosis. These siderophores have a high affinity for Fe(III) due to their specific chelating functional groups. Research has shown that synthetic analogues of mycobactin, including this compound, might serve as antagonists to mycobacterial growth, indicating their potential therapeutic value against tuberculosis (Xu & Miller, 1998).
Role in Iron Transport
Mycobactin plays a crucial role in the transport of iron in mycobacteria. It is a lipid-soluble compound located in the cell envelope and acts as a transporter of ferric ions. This function is vital for mycobacteria, especially in environments with limited iron availability. The release of iron from mycobactin is mediated by a ferri-reductase, essential for understanding microbial iron transport systems (Brown & Ratledge, 1975).
Mycobactin in Growth Promotion and Inhibition
This compound has been studied for its role in promoting the growth of certain mycobacteria and inhibiting others, such as Mycobacterium tuberculosis. This dual role highlights the importance of mycobactin in microbial ecology and its potential in therapeutic applications (Hu & Miller, 1997).
Growth Factor for Other Bacteria
Besides its role in mycobacteria, mycobactin has also been identified as a growth factor for other bacteria, such as Arthrobacter species. This indicates a broader biological significance of mycobactin in the microbial world (Morrison & Dewbrey, 1966).
Biosynthesis and Therapeutic Targeting
Research into the biosynthesis pathway of mycobactin in Mycobacterium tuberculosis has revealed its potential as a target for novel antibacterial agents. Understanding this pathway provides insights into the development of new therapeutic strategies against tuberculosis and other infectious diseases (Krithika et al., 2006).
properties
CAS RN |
26769-11-9 |
---|---|
Molecular Formula |
C44H69N5O10 |
Molecular Weight |
828.06 |
IUPAC Name |
[4-[(1-hydroxy-2-oxoazepan-3-yl)amino]-4-oxobutan-2-yl] 6-[hydroxy-[(E)-octadec-2-enoyl]amino]-2-[[2-(2-hydroxyphenyl)-4,5-dihydro-1,3-oxazole-4-carbonyl]amino]hexanoate |
InChI |
InChI=1S/C44H69N5O10/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-28-40(52)48(56)29-22-21-26-36(46-41(53)37-32-58-42(47-37)34-24-18-19-27-38(34)50)44(55)59-33(2)31-39(51)45-35-25-20-23-30-49(57)43(35)54/h17-19,24,27-28,33,35-37,50,56-57H,3-16,20-23,25-26,29-32H2,1-2H3,(H,45,51)(H,46,53)/b28-17+ |
InChI Key |
DQMISKWZRFJSGS-DCLNGJSXSA-N |
SMILES |
CCCCCCCCCCCCCCCC=CC(=O)N(CCCCC(C(=O)OC(C)CC(=O)NC1CCCCN(C1=O)O)NC(=O)C2COC(=N2)C3=CC=CC=C3O)O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Mycobactin S; |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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